Cas no 133280-04-3 (3-(1-benzothiophen-2-yl)prop-2-enoic acid)

• Product Name: 3-(1-benzothiophen-2-yl)prop-2-enoic acid
• CAS No: 133280-04-3
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• CID: 5699602
• PubChem ID: 14994646
• Update Time: 2025-06-25

3-(1-benzothiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1226099
• 133280-04-3
• (2E)-3-(1-BENZOTHIOPHEN-2-YL)PROP-2-ENOIC ACID
• (2E)-3-(1-Benzothien-2-yl)acrylic acid
• 3-(1-Benzothiophen-2-yl)prop-2-enoic acid
• (2E)-3-(1-BENZOTHIOPHEN-2-YL)PROP-2-ENOICACID
• EN300-1457019
• SCHEMBL1226095
• EN300-1842018
• MWQZBZCEEOGCLE-AATRIKPKSA-N
• 2-Propenoic acid, 3-benzo[b]thien-2-yl-, (2E)-
• 3-(1-benzothiophen-2-yl)prop-2-enoic acid

• Inchi： 1S/C11H8O2S/c12-11(13)6-5-9-7-8-3-1-2-4-10(8)14-9/h1-7H,(H,12,13)/b6-5+
• InChI Key： MWQZBZCEEOGCLE-AATRIKPKSA-N
• SMILES： S1C(/C=C/C(=O)O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 204.02450067g/mol
• Monoisotopic Mass: 204.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 398.3±17.0 °C(Predicted)
• pka: 4.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-(1-benzothiophen-2-yl)prop-2-enoic acid

3-(1-Benzothiophen-2-yl)prop-2-enoic Acid (CAS No. 133280-04-3): An Overview

3-(1-Benzothiophen-2-yl)prop-2-enoic acid (CAS No. 133280-04-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and potential therapeutic applications.

Chemical Structure and Physical Properties: 3-(1-Benzothiophen-2-yl)prop-2-enoic acid is a derivative of benzothiophene, a heterocyclic compound consisting of a benzene ring fused to a thiophene ring. The molecular formula of this compound is C₁₄H₁₀O₂S, and its molecular weight is 254.30 g/mol. The compound exhibits a characteristic yellowish solid form at room temperature and has a melting point of approximately 155°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods: Several synthetic routes have been developed for the preparation of 3-(1-Benzothiophen-2-yl)prop-2-enoic acid. One common method involves the condensation of 2-acetylbenzothiophene with malonic acid in the presence of an alkaline catalyst, followed by decarboxylation. Another approach involves the reaction of 2-bromobenzothiophene with acrylic acid using palladium-catalyzed cross-coupling reactions. These methods provide high yields and purity, making them suitable for large-scale production.

Biological Activity and Therapeutic Potential: Recent studies have highlighted the biological activity and therapeutic potential of 3-(1-Benzothiophen-2-yl)prop-2-enoic acid. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(1-Benzothiophen-2-yl)prop-2-enoic acid has shown significant anti-cancer activity. Studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK/ERK pathway, which are often dysregulated in cancer cells.

Clinical Trials and Future Directions: While preclinical studies have provided promising results, further research is needed to evaluate the safety and efficacy of 3-(1-Benzothiophen-2-yl)prop-2-enoic acid in clinical settings. Several Phase I and Phase II clinical trials are currently underway to assess its potential as a therapeutic agent for various diseases. These trials aim to determine optimal dosing regimens, evaluate pharmacokinetic properties, and monitor adverse effects.

The future directions for research on 3-(1-Benzothiophen-2-yl)prop-2-enoic acid include exploring its potential synergistic effects with other drugs, developing novel delivery systems to enhance bioavailability, and investigating its use in combination therapies for complex diseases. Additionally, efforts are being made to optimize its chemical structure to improve potency and reduce toxicity.

Conclusion: In summary, 3-(1-Benzothiophen-2-yl)prop-2-enoic acid (CAS No. 133280-04-3) is a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory and anti-cancer properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing clinical trials will provide valuable insights into its safety and efficacy, paving the way for potential new treatments for various diseases.